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Introduction
Direct Orange 26, also known by its Colour Index name C.I. 29150, is a synthetic azo dye that

has seen widespread use across various industries, primarily for imparting a vibrant orange

hue to cellulosic materials.[1][2] Its popularity stemmed from its good solubility in water, ease of

application, and cost-effectiveness for bulk dyeing.[2][3] This technical guide provides an in-

depth overview of the historical industrial applications of Direct Orange 26, focusing on its use

in the textile, paper, and leather industries. The document details the chemical and physical

properties of the dye, presents quantitative data in structured tables, outlines experimental

protocols for its application, and includes visualizations of the dyeing workflows.

Chemical and Physical Properties
Direct Orange 26 is a disodium salt of a complex aromatic sulfonic acid.[4] Its chemical

structure, belonging to the double azo class, is responsible for its characteristic color and its

affinity for cellulosic fibers.[1][5]

Table 1: Chemical and Physical Properties of Direct Orange 26

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12381913?utm_src=pdf-interest
https://www.benchchem.com/product/b12381913?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170322/14901781666403868.pdf
http://www.worlddyevariety.com/direct-dyes/direct-orange-26.html
http://www.worlddyevariety.com/direct-dyes/direct-orange-26.html
https://www.tjuniwin.com/direct-dyes/direct-orange-26.html
https://www.benchchem.com/product/b12381913?utm_src=pdf-body
https://www.benchchem.com/product/b12381913?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven26854-directoranges.html
https://www.cncolorchem.com/upLoad/file/20170322/14901781666403868.pdf
https://www.sunrisedye.com/product/direct-orange-26-using-for-clothes-coloring/
https://www.benchchem.com/product/b12381913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

C.I. Name Direct Orange 26 [1][6]

C.I. Number 29150 [6][7]

CAS Number 3626-36-6 [1][6]

Molecular Formula C₃₃H₂₂N₆Na₂O₉S₂ [1]

Molecular Weight 756.67 g/mol [1]

Appearance Red-brown to orange powder [1][6]

Solubility in Water 10 g/L at 80°C [1][7]

Hue Bright reddish-orange [5][6]

Industrial Applications and Experimental Protocols
The primary historical applications of Direct Orange 26 were in the dyeing of textiles, paper,

and leather due to its strong affinity for cellulosic and proteinaceous substrates.[2][3][8]

Textile Industry
Direct Orange 26 was extensively used for dyeing cotton and viscose (rayon) fabrics, as well

as silk, wool, and polyamide fibers to a lesser extent.[1][2][7] It was valued for its ability to be

applied directly to the fiber without the need for a mordant.[3]

Table 2: Fastness Properties of Direct Orange 26 on Cotton
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Fastness Property Rating (ISO) Rating (AATCC) Reference

Light Fastness 2-3 2 [1][7]

Washing Fastness

(Fading)
1-2 1-2 [1]

Washing Fastness

(Staining)
1-2 2 [1]

Acid Resistance 5 4 [1]

Alkali Resistance 4 5 [1]

Rubbing Fastness

(Dry)
4 - [7][9]

Rubbing Fastness

(Wet)
3 - [7][9]

Experimental Protocol: Exhaust Dyeing of Cotton Fabric with Direct Orange 26

This protocol describes a typical laboratory-scale exhaust dyeing process for cotton fabric.

Preparation of the Dyebath:

Calculate the required amount of Direct Orange 26 based on the weight of the fabric

(e.g., 1% on weight of fabric, owf).

Make a paste of the dye powder with a small amount of cold water.

Add boiling water to the paste to dissolve the dye completely.

Adjust the volume of the dyebath to achieve a liquor ratio of 20:1 (20 parts water to 1 part

fabric).

Dyeing Procedure:

Introduce the pre-wetted cotton fabric into the dyebath at room temperature.
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Slowly raise the temperature of the dyebath to the boil over 30-45 minutes.[10]

Hold the temperature at the boil for 30-45 minutes to allow for dye penetration and fixation.

[10]

During the boiling phase, gradually add an electrolyte, such as sodium chloride (NaCl) or

Glauber's salt (sodium sulfate), in portions (e.g., 10-20 g/L in total). The salt addition helps

to improve dye exhaustion.[7][10]

After the boiling phase, allow the dyebath to cool down naturally to approximately 60°C.[7]

Rinsing and Aftertreatment:

Remove the dyed fabric from the dyebath and rinse thoroughly with cold water to remove

any unfixed dye.

To improve wet fastness, an optional aftertreatment with a cationic dye-fixing agent can be

applied according to the manufacturer's instructions.

Finally, the fabric is hydroextracted and dried.

Logical Workflow for Cotton Dyeing
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Caption: Workflow for the exhaust dyeing of cotton with Direct Orange 26.
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Paper Industry
Direct Orange 26 was also utilized in the paper industry for coloring paper and pulp.[1][2][11]

Its good solubility and affinity for cellulose fibers made it suitable for application in the wet end

of the papermaking process.

Experimental Protocol: Paper Pulp Dyeing with Direct Orange 26

This protocol outlines a general procedure for dyeing paper pulp.

Dye Solution Preparation:

Prepare a stock solution of Direct Orange 26 by dissolving the dye powder in hot water

(e.g., 10 g/L).

Pulp Preparation:

Prepare a suspension of paper pulp in water at a desired consistency (e.g., 2-3%).

Dyeing:

Add the calculated amount of the dye stock solution to the pulp slurry while stirring. The

amount of dye depends on the desired shade intensity.

Allow the dye to mix thoroughly with the pulp for a sufficient time (e.g., 15-30 minutes) to

ensure uniform color distribution.

Sizing agents and other wet-end additives can be added at this stage.

Sheet Formation:

The dyed pulp is then used to form paper sheets using standard papermaking equipment.

Logical Relationship for Paper Dyeing
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Caption: Logical flow of the paper pulp dyeing process with Direct Orange 26.

Leather Industry
Direct Orange 26 found application in the dyeing of leather, imparting reddish-orange tones.[2]

[3][6] The dyeing process for leather is more complex than for textiles due to the nature of the

substrate.

Experimental Protocol: Drum Dyeing of Chrome-Tanned Leather with Direct Orange 26

This protocol provides a general outline for dyeing chrome-tanned leather.

Preparation of Leather:

The chrome-tanned leather is first neutralized to a specific pH (e.g., 4.5-5.5) to ensure

proper dye penetration.

Dyeing:

The neutralized leather is placed in a dyeing drum with water at a specific temperature

(e.g., 40-50°C).

The pre-dissolved Direct Orange 26 is added to the drum, and the drum is rotated for a

set period (e.g., 30-60 minutes) to allow for dye penetration.
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The temperature may be gradually increased to enhance dye fixation.

Fixation and Finishing:

After dyeing, a fixing agent, such as formic acid, is added to the drum to fix the dye to the

leather.

The leather is then washed, fatliquored (to restore oils and softness), and finished.

Experimental Workflow for Leather Dyeing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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